N-(4-chlorophenyl)-2-(1-phenyl-1H-tetrazol-5-yl)hydrazinecarbothioamide

• IUPAC Name: 1-(4-chlorophenyl)-3-[(1-phenyltetrazol-5-yl)amino]thiourea
• InChI: InChI=1S/C14H12ClN7S/c15-10-6-8-11(9-7-10)16-14(23)19-17-13-18-20-21-22(13)12-4-2-1-3-5-12/h1-9H,(H2,16,19,23)(H,17,18,21)
• InChI Key: NATDXORIWBBKEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)NNC(=S)NC3=CC=C(C=C3)Cl
• Molecular Formula: C14H12ClN7S
• Molecular Weight: 345.8 g/mol

Description

N-(4-chlorophenyl)-2-(1-phenyl-1H-tetrazol-5-yl)hydrazinecarbothioamide, also known as CPTH, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. CPTH is a hydrazine derivative that has been found to exhibit anti-cancer properties, making it a promising candidate for the development of new cancer treatments. In

Scientific Research Applications

Anti-Malarial Activity

Compounds containing the hydrazinecarbothioamide moiety have been synthesized and evaluated for their anti-malarial properties. A study by Divatia et al. (2014) synthesized a series of thiosemicarbazone derivatives containing a benzimidazole moiety, which were then assessed for their in vitro anti-malarial activity. Some of the synthesized compounds exhibited good antimalarial activity, indicating the potential of such structures in developing new anti-malarial agents Divatia, S. M., Rajani, D., Rajani, S. D., & Patel, H. (2014). Arabian Journal of Chemistry.

Anticonvulsant Evaluation

Newer benzimidazole derivatives, including those with a hydrazinecarbothioamide component, have been designed, synthesized, and evaluated for their anticonvulsant activity. Bhrigu et al. (2012) found that certain compounds within this class showed potent anticonvulsant results in both maximal electroshock seizure (MES) and subcutaneous pentylenetetrazole (scPTZ) models, with minimal neurotoxicity at specific doses. This suggests the potential of such compounds in the development of new anticonvulsant medications Bhrigu, B., Siddiqui, N., Pathak, D., Alam, M., Ali, R., & Azad, B. (2012). Acta Poloniae Pharmaceutica.

DNA Binding and Antimicrobial Activity

The ability of certain hydrazinecarbothioamide derivatives to bind with DNA and exhibit antimicrobial properties has been studied. Farghaly et al. (2020) synthesized a series of N-phenylmorpholine derivatives linked with thiazole or formazan moieties, which showed intercalation binding mode with SS-DNA and demonstrated remarkable efficacy against both examined microbes and cancer cells. This highlights the potential application of such compounds in developing new antimicrobial and anticancer agents Farghaly, T., Abo Alnaja, A. M., El‐Ghamry, H., & Shaaban, M. (2020). Bioorganic Chemistry.